Cas no 2580242-38-0 (Tert-butyl 6-amino-5-bromopyrimidine-4-carboxylate)

• Product Name: Tert-butyl 6-amino-5-bromopyrimidine-4-carboxylate
• CAS No: 2580242-38-0
• MF: C₉H₁₂BrN₃O₂
• MW: 274.11448097229
• CID: 5662272
• PubChem ID: 165890819
• Update Time: 2025-06-08

Tert-butyl 6-amino-5-bromopyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27726664
• tert-butyl 6-amino-5-bromopyrimidine-4-carboxylate
• 2580242-38-0
• Tert-butyl 6-amino-5-bromopyrimidine-4-carboxylate

• Inchi： 1S/C9H12BrN3O2/c1-9(2,3)15-8(14)6-5(10)7(11)13-4-12-6/h4H,1-3H3,(H2,11,12,13)
• InChI Key： LBMBPOOZCUYOQZ-UHFFFAOYSA-N
• SMILES： BrC1=C(N)N=CN=C1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 273.01129g/mol
• Monoisotopic Mass: 273.01129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.1Ų

Additional information on Tert-butyl 6-amino-5-bromopyrimidine-4-carboxylate

Introduction to Tert-butyl 6-amino-5-bromopyrimidine-4-carboxylate (CAS No. 2580242-38-0)

Tert-butyl 6-amino-5-bromopyrimidine-4-carboxylate, with the CAS number 2580242-38-0, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This pyrimidine derivative has garnered considerable attention due to its versatile applications in drug development and synthetic chemistry. The compound's unique structural features, including the presence of a bromine atom and an amino group, make it a valuable intermediate in the synthesis of various biologically active molecules.

The< strong>Tert-butyl group attached to the carboxylate moiety enhances the stability and reactivity of the molecule, facilitating its use in multiple synthetic pathways. This feature is particularly useful in medicinal chemistry, where stability and controlled reactivity are crucial for optimizing drug candidates. The< strong>6-amino-5-bromopyrimidine-4-carboxylate core structure is a well-known scaffold in the design of nucleoside analogs and other therapeutic agents targeting various diseases.

In recent years, there has been a surge in research focused on developing novel pyrimidine-based drugs due to their broad spectrum of biological activities. Pyrimidines are fundamental components of nucleic acids, and modifications on this scaffold can lead to compounds with enhanced pharmacological properties. The< strong>6-amino group provides a site for further functionalization, allowing chemists to introduce additional moieties that can modulate drug efficacy and selectivity.

The< strong>5-bromopyrimidine moiety is particularly interesting because bromine atoms can be readily replaced by other functional groups through various chemical transformations. This property makes Tert-butyl 6-amino-5-bromopyrimidine-4-carboxylate a versatile building block for constructing complex molecular architectures. Researchers have leveraged this characteristic to develop innovative strategies for synthesizing pharmacologically relevant compounds.

One of the most compelling applications of this compound is in the development of antiviral and anticancer agents. Pyrimidine derivatives have shown promise in inhibiting viral replication and disrupting cancer cell proliferation. The< strong>Tert-butyl group helps stabilize the molecule during metabolic processes, ensuring that the drug remains active within the body. Additionally, the< strong>4-carboxylate functionality allows for further derivatization, enabling the creation of prodrugs or analogs with improved solubility and bioavailability.

Recent studies have highlighted the potential of Tert-butyl 6-amino-5-bromopyrimidine-4-carboxylate in designing kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and dysregulation of these pathways is often associated with diseases such as cancer. By targeting specific kinases, researchers aim to develop drugs that can modulate these pathways effectively. The< strong>6-amino and< strong>5-bromopyrimidine groups provide essential handles for designing molecules that can interact with kinase active sites.

The compound's utility extends beyond its role as an intermediate in drug synthesis. It has also been explored as a precursor in materials science, particularly in the development of organic semiconductors and light-emitting diodes (LEDs). The rigid pyrimidine core contributes to the structural stability of these materials, making them suitable for various technological applications.

In conclusion, Tert-butyl 6-amino-5-bromopyrimidine-4-carboxylate (CAS No. 2580242-38-0) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it an invaluable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is likely to remain at the forefront of chemical innovation.